Cas no 942000-71-7 (3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4-dimethoxyphenyl)urea)
3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4-dimethoxyphenyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4-dimethoxyphenyl)urea
- 1-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-3-(3,4-dimethoxyphenyl)urea
- 3-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4-dimethoxyphenyl)urea
- 942000-71-7
- AKOS024626116
- 1-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-3-(3,4-dimethoxyphenyl)urea
- F2072-0223
-
- Inchi: 1S/C17H17ClN6O3/c1-26-14-8-5-12(9-15(14)27-2)20-17(25)19-10-16-21-22-23-24(16)13-6-3-11(18)4-7-13/h3-9H,10H2,1-2H3,(H2,19,20,25)
- InChI Key: CJITWQJBWSVXTB-UHFFFAOYSA-N
- SMILES: N(CC1N(C2=CC=C(Cl)C=C2)N=NN=1)C(NC1=CC=C(OC)C(OC)=C1)=O
Computed Properties
- Exact Mass: 388.1050661g/mol
- Monoisotopic Mass: 388.1050661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 103Ų
3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4-dimethoxyphenyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2072-0223-2μmol |
3-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4-dimethoxyphenyl)urea |
942000-71-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2072-0223-5μmol |
3-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4-dimethoxyphenyl)urea |
942000-71-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2072-0223-10μmol |
3-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4-dimethoxyphenyl)urea |
942000-71-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2072-0223-20μmol |
3-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4-dimethoxyphenyl)urea |
942000-71-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2072-0223-1mg |
3-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4-dimethoxyphenyl)urea |
942000-71-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2072-0223-2mg |
3-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4-dimethoxyphenyl)urea |
942000-71-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2072-0223-3mg |
3-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4-dimethoxyphenyl)urea |
942000-71-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2072-0223-4mg |
3-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4-dimethoxyphenyl)urea |
942000-71-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2072-0223-5mg |
3-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4-dimethoxyphenyl)urea |
942000-71-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2072-0223-10mg |
3-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4-dimethoxyphenyl)urea |
942000-71-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4-dimethoxyphenyl)urea Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4-dimethoxyphenyl)urea
Professional Introduction to Compound with CAS No. 942000-71-7 and Product Name: 3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4-dimethoxyphenyl)urea
Compound with the CAS number 942000-71-7 and the product name 3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4-dimethoxyphenyl)urea represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those involving enzyme inhibition and signal transduction. The structural framework of this molecule integrates several key pharmacophoric elements that contribute to its unique pharmacological properties.
The core structure of the compound features a tetrazole ring, a heterocyclic moiety known for its broad spectrum of biological activities. The tetrazole ring is substituted at the 5-position with a methyl group, which further enhances the compound's ability to interact with biological targets. This substitution pattern is critical for achieving the desired binding affinity and selectivity. Additionally, the presence of a chlorophenyl group at the 4-position introduces a hydrophobic interaction site that can be exploited for optimal receptor binding.
The urea moiety at the 1-position serves as another key pharmacophore, contributing to the compound's ability to form hydrogen bonds with biological targets. The urea group is particularly effective in enhancing binding interactions due to its polar nature and ability to engage in multiple hydrogen bonding interactions. Furthermore, the dimethoxyphenyl group at the other end of the urea moiety adds another layer of complexity to the molecule's interactions. This aromatic ring system provides additional hydrophobic interactions and can influence the compound's solubility and bioavailability.
Recent studies have highlighted the potential of this compound as an inhibitor of various enzymes involved in inflammatory and metabolic pathways. The structural features described above have been extensively studied in terms of their ability to modulate enzyme activity. For instance, the combination of the tetrazole ring, chlorophenyl group, and urea moiety has been shown to exhibit significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses.
The dimethoxyphenyl group has been identified as a critical component for achieving high binding affinity with these enzymes. This aromatic ring system not only contributes to hydrophobic interactions but also engages in π-stacking interactions with aromatic residues in the enzyme active sites. Such interactions are crucial for stabilizing enzyme-inhibitor complexes and enhancing inhibitory potency. The presence of multiple pharmacophoric elements within a single molecule allows for fine-tuning of biological activity, making this compound a promising candidate for further development.
In addition to its inhibitory properties, this compound has also been investigated for its potential role in modulating signal transduction pathways. The structural features described above have been shown to interact with various receptors and ion channels, influencing cellular signaling processes. For example, studies have demonstrated that this compound can modulate receptor activity by engaging in allosteric binding or by competing with endogenous ligands for receptor binding sites.
The tetrazole ring has been identified as a key element in influencing receptor activity due to its ability to adopt multiple conformations and engage in diverse non-covalent interactions. This flexibility allows the compound to adapt to different receptor environments, enhancing its overall efficacy. Additionally, the presence of multiple substituents such as the chlorophenyl group, urea moiety, and dimethoxyphenyl group provides multiple interaction points with biological targets, further enhancing binding affinity and selectivity.
Recent advancements in computational chemistry have enabled researchers to predict and analyze the binding modes of this compound with high accuracy. Molecular docking studies have revealed that this compound binds tightly to several key enzymes and receptors involved in inflammation, metabolism, and signal transduction. These studies have provided valuable insights into how different structural features contribute to binding affinity and selectivity.
The implications of these findings are significant for drug discovery efforts aimed at developing novel therapeutics for various diseases. By leveraging computational tools alongside experimental validation, researchers can rapidly identify and optimize compounds with improved pharmacological properties. This approach has already led to several promising candidates entering clinical trials for conditions such as inflammation-related disorders and metabolic diseases.
In conclusion, compound with CAS number 942000-71-7 represents a significant advancement in chemical biology and pharmaceutical research due to its unique structural features and promising biological activities. The integration of a tetrazole ring, chlorophenyl group, urea moiety, and dimethoxyphenyl group has resulted in a molecule with broad therapeutic potential. Further research is warranted to fully explore its pharmacological properties and develop novel therapeutics based on this scaffold.
942000-71-7 (3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4-dimethoxyphenyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)